Cas no 6298-11-9 (4-Pyridylethylmercaptan, Hydrochloride)

• Product Name: 4-Pyridylethylmercaptan, Hydrochloride
• CAS No: 6298-11-9
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• MDL: MFCD00956047
• CID: 512203
• PubChem ID: 87575458
• Update Time: 2025-05-25

4-Pyridylethylmercaptan, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanethiol,hydrochloride (1:1)
• 4-Pyridylethylmercaptan, Hydrochloride
• 4-Pyridineethanethiol Hydrochloride
• 2-(4-Pyridyl)Ethanethiol Hydrochloride
• 4-mercapto ethyl pyridine hydrochloride
• 4-Mercaptoethyl pyridine HCl
• 2-pyridin-4-ylethanethiol,hydrochloride
• 4-(2-Mercaptoethyl)pyridine Hydrochloride
• 2-(Pyridin-4-yl)ethanethiol hydrochloride
• 4-Pyridineethanethiol, hydrochloride
• 4-PEM HCl
• 4-pyridineethanthiol hydrochloride
• NSC45868
• 4-pyridylethylmercaptan hydrochloride
• VP14747
• TRA0001054
• 4-mercapto ethyl py
• AKOS027321173
• AS-62197
• DB-054357
• H11399
• BP-20295
• MFCD00956047
• J-800120
• 2-(pyridin-4-yl)ethane-1-thiol hydrochloride
• DTXSID20466083
• 2-(4-Pyridinyl)ethanethiol hydrochloride, AldrichCPR
• 4-Pyridineethanethiol, hydrochloride (1:1); 4-Pyridineethanethiol, hydrochloride (6CI,8CI,9CI); 2-(Pyridin-4-yl)ethanethiol hydrochloride; 4-(2-Mercaptoethyl)pyridine hydrochloride
• NSC-45868
• SCHEMBL258153
• 6298-11-9
• NSC 45868
• P1373
• 2-pyridin-4-ylethanethiol;hydrochloride

• MDL： MFCD00956047
• Inchi： 1S/C7H9NS.ClH/c9-6-3-7-1-4-8-5-2-7;/h1-2,4-5,9H,3,6H2;1H
• InChI Key： AXSMNPPSEOLAGB-UHFFFAOYSA-N
• SMILES： Cl.SCCC1C=CN=CC=1

Computed Properties

• Exact Mass: 175.02200
• Monoisotopic Mass: 450.094662
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.9
• Surface Charge: -1

Experimental Properties

• Color/Form: Not determined
• Density: 1.26
• Melting Point: 138-139°C
• Boiling Point: 607.6°C at 760 mmHg
• Flash Point: 321.3°C
• Refractive Index: 1.598
• PSA: 51.69000
• LogP: 2.35590
• Solubility: Not determined
• Sensitiveness: Sensitive to air

4-Pyridylethylmercaptan, Hydrochloride Security Information

• Hazard Category Code： 43-36/37/38
• Safety Instruction： 36/37-36-26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Pyridylethylmercaptan, Hydrochloride

Comprehensive Overview of 4-Pyridylethylmercaptan, Hydrochloride (CAS No. 6298-11-9): Properties, Applications, and Research Insights

4-Pyridylethylmercaptan, Hydrochloride (CAS No. 6298-11-9) is a specialized organic compound widely utilized in pharmaceutical research, biochemical studies, and material science. This compound, characterized by its pyridine and thiol functional groups, plays a pivotal role in synthesizing bioactive molecules and modifying surfaces for advanced applications. Its unique chemical structure, combining a pyridyl ring with an ethylmercaptan moiety, makes it a versatile building block in modern chemistry.

In recent years, the demand for 4-Pyridylethylmercaptan, Hydrochloride has surged due to its applications in drug discovery and bioconjugation. Researchers are particularly interested in its ability to form stable bonds with proteins and nanoparticles, enabling the development of targeted therapies and diagnostic tools. The compound's hydrochloride salt form enhances its solubility, making it ideal for aqueous-phase reactions. This property aligns with the growing trend toward green chemistry and sustainable synthesis methods, which prioritize water-based solvents over traditional organic solvents.

One of the most frequently searched questions about 4-Pyridylethylmercaptan, Hydrochloride revolves around its synthetic pathways and purity standards. High-purity grades (≥98%) are often required for sensitive applications, such as peptide modification or enzyme immobilization. Analytical techniques like HPLC and NMR are commonly employed to verify its quality. Additionally, the compound's stability under various pH conditions is a critical consideration for researchers designing experiments involving biocompatible materials or catalysts.

The compound's relevance extends to the field of nanotechnology, where it is used to functionalize gold nanoparticles (AuNPs) and quantum dots. This application leverages the strong affinity between thiol groups and metal surfaces, a principle central to self-assembled monolayers (SAMs). Such modifications are crucial for developing biosensors and imaging agents, topics that dominate current scientific literature and conference discussions. The integration of 4-Pyridylethylmercaptan, Hydrochloride into these cutting-edge technologies underscores its importance in advancing precision medicine and molecular diagnostics.

From a commercial perspective, suppliers of 4-Pyridylethylmercaptan, Hydrochloride emphasize its role in high-throughput screening (HTS) and combinatorial chemistry. The compound's compatibility with automated synthesis platforms makes it a valuable asset for pharmaceutical companies accelerating drug development cycles. Furthermore, its use in click chemistry reactions—particularly copper-catalyzed azide-alkyne cycloadditions (CuAAC)—has garnered attention for constructing complex molecular architectures with high efficiency.

Environmental and safety considerations are also prominent in discussions about 4-Pyridylethylmercaptan, Hydrochloride. While the compound is not classified as hazardous under standard regulations, proper handling protocols—such as the use of gloves and ventilation—are recommended to minimize exposure. This aligns with broader industry shifts toward laboratory safety and risk mitigation, topics frequently explored in webinars and regulatory guidelines.

In summary, 4-Pyridylethylmercaptan, Hydrochloride (CAS No. 6298-11-9) is a multifaceted compound with significant implications across life sciences and materials engineering. Its adaptability to diverse reaction conditions and compatibility with emerging technologies ensure its continued relevance in both academic and industrial settings. As research into targeted drug delivery and smart materials expands, this compound is poised to remain a cornerstone of innovative scientific endeavors.